Cas no 1804838-30-9 (Methyl 2-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804838-30-9
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4813687
• Update Time: 2025-05-24

Methyl 2-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H6ClF3INO3/c1-17-8(16)4-2-6(18-9(11,12)13)7(14)5(3-10)15-4/h2H,3H2,1H3
• InChI Key： FYMDAMGAUDKCMS-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)OC)N=C1CCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 2-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 2-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804838-30-9) is a highly specialized organic compound with significant applications in modern organic synthesis and drug discovery. This compound, characterized by its complex structure, has garnered attention due to its unique chemical properties and potential in various research domains. The molecule features a pyridine ring substituted with multiple functional groups, including a methyl ester, a chloromethyl group, an iodo group, and a trifluoromethoxy group. These substituents confer the compound with versatile reactivity and make it a valuable tool in the synthesis of bioactive molecules.

Recent advancements in synthetic chemistry have highlighted the importance of such multifunctional compounds in constructing bioactive frameworks. The presence of the trifluoromethoxy group, for instance, is known to enhance the stability and lipophilicity of molecules, which are critical properties for drug candidates. Similarly, the chloromethyl group introduces nucleophilic reactivity, enabling the formation of diverse derivatives through substitution reactions. The iodo group further adds to the compound's versatility by serving as a potential leaving group or participating in cross-coupling reactions.

One of the most notable applications of Methyl 2-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate lies in its role as an intermediate in the synthesis of heterocyclic compounds. Researchers have employed this compound to construct pyridine-based scaffolds with tailored functionalities, which are essential in medicinal chemistry for targeting specific biological pathways. For instance, studies have demonstrated its utility in the development of kinase inhibitors and other enzyme-targeting agents.

The compound's structural complexity also makes it a valuable substrate for exploring novel synthetic methodologies. Recent investigations have focused on its use in tandem reactions and cascade processes, where multiple transformations occur sequentially to build intricate molecular architectures. Such approaches not only enhance synthetic efficiency but also open avenues for creating highly functionalized molecules with potential therapeutic applications.

In addition to its role in organic synthesis, Methyl 2-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate has shown promise in materials science. Its ability to undergo various cross-coupling reactions has led to its incorporation into polymer precursors and advanced materials with tailored electronic properties. This dual functionality underscores the compound's significance across multiple disciplines.

From an analytical standpoint, the compound's spectroscopic properties have been extensively studied to facilitate its characterization and identification. Techniques such as NMR spectroscopy and mass spectrometry have proven invaluable in confirming its structure and purity. These studies not only aid in quality control but also contribute to understanding the relationship between molecular structure and reactivity.

Looking ahead, ongoing research continues to explore new frontiers for Methyl 2-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate. Its integration into green chemistry practices is a growing area of interest, with efforts focused on developing environmentally friendly syntheses and applications. Furthermore, advancements in computational chemistry are providing deeper insights into the compound's electronic structure and reactivity patterns, paving the way for more precise predictive modeling.

In conclusion, Methyl 2-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate stands as a testament to the ingenuity of modern chemical synthesis. Its multifaceted nature and wide-ranging applications position it as an indispensable tool in contemporary research. As scientific understanding evolves, this compound will undoubtedly continue to play a pivotal role in driving innovation across various fields.